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Compound of Interest

Compound Name: MS8511

Cat. No.: B11935922

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of MS8511, a G9a/GLP covalent irreversible inhibitor. Given the absence of a publicly
available Safety Data Sheet (SDS), these recommendations are based on the known chemical
properties of MS8511 and general best practices for handling potent, reactive research
compounds. A thorough risk assessment should be completed before commencing any work
with this substance.

Hazard Identification and Assessment

MS8511 is identified as a G9a/GLP covalent irreversible inhibitor with the chemical formula
C28H41N503 and CAS number 2866408-21-9.[1] While one supplier indicates it is shipped as
a non-hazardous chemical, its mechanism of action as a covalent irreversible inhibitor warrants
a high degree of caution.

Potential Hazards:

o High Reactivity: Covalent inhibitors are designed to be reactive and can form strong,
permanent bonds with their biological targets. This reactivity may not be entirely specific,
potentially leading to off-target effects.

« Irreversible Cellular Damage: The irreversible nature of its binding means that unintended
cellular damage could be long-lasting or permanent.
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» Unknown Toxicological Profile: As a compound intended for research use only,
comprehensive toxicological data for MS8511 is not available. It should be treated as a
potentially hazardous substance.

» Potential for Immunogenicity: The formation of covalent adducts with proteins can sometimes
trigger an immune response.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The level of PPE required will
depend on the specific task being performed.

Recommended Personal Protective

Task .
Equipment (PPE)
Primary:- Chemical safety goggles- Lab coat-
Handling Solid Compound(e.g., weighing, Double-gloving with nitrile glovesSecondary (if
aliquoting) not in a certified fume hood):- NIOSH-approved
respirator (e.g., N95 or higher)
Handling Liquid Solutions(e.qg., preparing - Chemical safety goggles- Lab coat- Nitrile
dilutions, treating cells) gloves

o ) - Safety glasses with side shields- Dedicated lab
Administering to Animals i .
coat or disposable gown- Nitrile gloves

) - Chemical safety goggles- Lab coat- Heavy-
Waste Disposal o
duty nitrile or butyl rubber gloves

Operational Plan: Safe Handling Procedures

Adherence to strict operational procedures is essential to minimize the risk of exposure to
MS8511.

Engineering Controls:

 All work with solid MS8511 and concentrated stock solutions should be conducted in a
certified chemical fume hood to prevent inhalation of airborne particles.
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e Ensure a safety shower and eyewash station are readily accessible.

Procedural Steps:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by lining it with absorbent, disposable bench paper.

Weighing: If handling the solid form, weigh the required amount directly into a tared container
within the fume hood.

Solubilization: To prepare a stock solution, add the solvent to the vial containing the pre-
weighed MS8511. Cap the vial securely and vortex or sonicate until the compound is fully
dissolved.

Dilutions: Perform all serial dilutions within the fume hood.

Spill Management: In the event of a small spill, absorb the liquid with an inert material (e.g.,
vermiculite or chemical absorbent pads). For spills of solid material, gently cover with a
damp paper towel to avoid raising dust, then collect with absorbent pads. All spill cleanup
materials must be disposed of as hazardous waste. For large spills, evacuate the area and
follow your institution's emergency procedures.

Disposal Plan

All materials that have come into contact with MS8511 must be treated as hazardous chemical

waste.

e Solid Waste: This includes contaminated gloves, bench paper, pipette tips, and empty vials.

Collect in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: All unused solutions containing MS8511 should be collected in a sealed,
properly labeled hazardous waste container. Do not pour any amount of MS8511 down the
drain.

Decontamination: Decontaminate all non-disposable equipment and work surfaces with an
appropriate solvent (e.g., 70% ethanol) and wipe clean. The cleaning materials must also be
disposed of as hazardous waste.
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Consult your institution's Environmental Health and Safety (EHS) office for specific guidelines

on hazardous waste disposal.

Workflow and Logical Relationships

The following diagram illustrates the key stages and decision points for the safe handling of
MS8511.
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Caption: A workflow diagram for the safe handling of MS8511.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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